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Compound of Interest

Compound Name: Chloculol

Cat. No.: B169098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document provides a standard operating procedure (SOP) for the handling of Chloculol,
also known as 8-(1-Chloro-2-hydroxy-3-methylbut-3-enyl)-7-methoxycoumarin. The information

contained herein is intended for use by qualified personnel trained in chemical handling and

laboratory safety. A specific Safety Data Sheet (SDS) for Chloculol was not available at the

time of writing. Therefore, the safety and handling precautions are based on the general

properties of coumarin compounds. This SOP does not replace a manufacturer-provided SDS

and should be supplemented with a thorough risk assessment before any handling or

experimental work.

Introduction
Chloculol is a natural coumarin compound isolated from plants of the Murraya genus, such as

Murraya exotica. Coumarins are a class of secondary metabolites known for a wide range of

biological activities. Research indicates that coumarins derived from Murraya exotica possess

anti-inflammatory, antioxidant, anti-tumor, and anti-bacterial properties[1][2]. This document

provides essential information for the safe handling of Chloculol and protocols for its

application in research settings.
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Property Value

Chemical Name
8-(1-Chloro-2-hydroxy-3-methylbut-3-enyl)-7-

methoxycoumarin

Synonym Chloculol

CAS Number 131652-35-2

Molecular Formula C15H15ClO4

Molecular Weight 294.73 g/mol

Physical State Powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Storage
Store protected from air and light, refrigerated or

frozen (2-8°C)

Hazard Communication
Based on the general hazard profile of coumarin compounds, Chloculol should be handled

with care.

Hazard Class Statement

Acute Toxicity (Oral) Toxic if swallowed[3]

Skin Sensitization May cause an allergic skin reaction[3]

Aquatic Hazard Harmful to aquatic life with long-lasting effects[3]

Pictograms (based on general coumarin hazards):

Signal Word: Danger

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to standard laboratory safety protocols is mandatory when handling Chloculol.

Procedure Requirement

Engineering Controls
Handle in a well-ventilated area, preferably in a

chemical fume hood.

Eye Protection Wear chemical safety goggles with side shields.

Hand Protection
Wear compatible chemical-resistant gloves

(e.g., nitrile).

Skin and Body Protection Wear a lab coat. Avoid exposed skin.

Respiratory Protection
If handling large quantities or if dust is

generated, use a NIOSH-approved respirator.

First Aid Measures
Exposure First Aid

If Swallowed

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth. Do NOT induce

vomiting.

If on Skin

Wash with plenty of soap and water. If skin

irritation or rash occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

If Inhaled

Move person to fresh air and keep comfortable

for breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.
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Coumarins isolated from Murraya exotica have demonstrated significant biological activities,

making Chloculol a compound of interest for further investigation.

Anti-inflammatory Activity: Coumarins from Murraya exotica have been shown to exhibit anti-

inflammatory effects. The proposed mechanism of action involves the modulation of key

inflammatory signaling pathways. Specifically, these compounds can suppress the production

of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1beta

(IL-1β), and interleukin-6 (IL-6). This is achieved, in part, by inhibiting the activation of the

nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling

pathways.

Antitumor and Cytotoxic Potential: Studies on extracts and isolated compounds from Murraya

species have shown cytotoxic activity against various cancer cell lines. While the specific

activity of Chloculol is not detailed, its structural class suggests potential for investigation in

cancer research.

Antioxidant Properties: Coumarins are known for their antioxidant properties, which can

contribute to their protective effects against cellular damage.

Experimental Protocols
The following are generalized protocols that can be adapted for the investigation of Chloculol's
biological activities.

Preparation of Stock Solutions
Bring the vial of Chloculol powder to room temperature before opening.

Prepare a stock solution of 10 mM Chloculol in sterile DMSO.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C.

In Vitro Anti-inflammatory Assay in Macrophages
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This protocol describes a general method to assess the anti-inflammatory effects of Chloculol
on lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

RAW 264.7 macrophage cells

DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS (Fetal Bovine

Serum) and 1% penicillin-streptomycin

Chloculol stock solution (10 mM in DMSO)

Lipopolysaccharide (LPS) from E. coli

Griess Reagent for nitrite determination (as an indicator of NO production)

ELISA kits for TNF-α and IL-6

Cell viability assay kit (e.g., MTT or WST-1)

Procedure:

Cell Culture: Culture RAW 264.7 cells in complete DMEM at 37°C in a humidified

atmosphere of 5% CO2.

Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10^4 cells/well and allow

them to adhere overnight.

Treatment:

Pre-treat the cells with various concentrations of Chloculol (e.g., 1, 5, 10, 25, 50 µM) for 1

hour. Include a vehicle control (DMSO).

Stimulate the cells with LPS (1 µg/mL) for 24 hours.

Nitric Oxide (NO) Measurement:

After 24 hours, collect the cell culture supernatant.
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Determine the nitrite concentration in the supernatant using the Griess Reagent according

to the manufacturer's instructions.

Cytokine Measurement:

Measure the levels of TNF-α and IL-6 in the cell culture supernatant using specific ELISA

kits as per the manufacturer's protocols.

Cell Viability Assay:

Assess the cytotoxicity of Chloculol on RAW 264.7 cells using an MTT or WST-1 assay to

ensure that the observed anti-inflammatory effects are not due to cell death.

Data Analysis:

Calculate the percentage inhibition of NO, TNF-α, and IL-6 production for each concentration

of Chloculol compared to the LPS-stimulated control.

Determine the IC50 value for the inhibition of each inflammatory mediator.

Plot cell viability data to determine the non-toxic concentration range of Chloculol.

Visualizations
Experimental Workflow for Anti-inflammatory Assay
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Cell Preparation Treatment
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Caption: Workflow for assessing the anti-inflammatory activity of Chloculol.
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Caption: Inhibition of the NF-κB signaling pathway by Chloculol.
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MAPK Signaling Pathway Inhibition

LPS

TLR4

activates

MAPKKK

MAPKK

ERK JNK p38

AP-1

Pro-inflammatory
Cytokines

induces transcription of

Chloculol

inhibits phosphorylation of
ERK and JNK

Click to download full resolution via product page

Caption: Inhibition of the MAPK signaling pathway by Chloculol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A comprehensive review of the botany, phytochemistry, pharmacology, and toxicology of
Murrayae Folium et Cacumen - PMC [pmc.ncbi.nlm.nih.gov]

2. Promising Compounds From Murraya exotica for Cancer Metastasis Chemoprevention -
PMC [pmc.ncbi.nlm.nih.gov]

3. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Standard Operating Procedure for Chloculol Handling:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169098#standard-operating-procedure-for-chloculol-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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